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Compound of Interest

Compound Name: Diglycolic acid-d4

CAS No.: 1032504-39-4

Cat. No.: B15553869

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, procedural guidance

for the handling and disposal of Diglycolic acid-d4, a deuterated compound that requires

specific safety protocols due to its acidic nature and isotopic labeling. Adherence to these

guidelines is critical for protecting personnel and maintaining experimental integrity.

Hazard Identification and Classification

Diglycolic acid-d4 is classified as a hazardous substance with the following primary concerns:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation upon contact.[1][2]

Serious Eye Irritation: Can cause serious damage to the eyes.[1][2]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][2]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is essential to mitigate the risks associated with handling

Diglycolic acid-d4. The following table summarizes the required and recommended PPE.

PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

face shield with safety glasses.

Protects against splashes and

dust, preventing serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves.

Butyl rubber, neoprene, or

nitrile gloves are

recommended for handling

acids.[3][4][5][6]

Prevents skin contact and

irritation. The choice of

material should be based on

the specific operational context

and potential for extended

contact.[3][4][5][6]

Body Protection
A chemical-resistant apron or a

lab coat.

Protects against spills and

splashes on clothing and skin.

[1][3]

Respiratory Protection

A NIOSH-approved respirator

or a self-contained breathing

apparatus (SCBA) should be

used in case of inadequate

ventilation or when

dust/aerosols may be

generated.[1][7]

Prevents inhalation of the

compound, which can cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Diglycolic acid-d4 will minimize exposure and ensure a

safe working environment.

1. Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15553869/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-diglycolic-acid-d4
https://www.greenflow.com/blog/how-to-get-rid-of-acidic-waste-safely-and-responsibly
https://www.esafetysupplies.com/blogs/news/the-complete-guide-to-chemical-resistant-gloves-materials-and-applications
https://ehs.berkeley.edu/glove-selection-guide
https://www.ehsinsight.com/blog/examining-the-different-types-of-work-safety-gloves
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.esafetysupplies.com/blogs/news/the-complete-guide-to-chemical-resistant-gloves-materials-and-applications
https://ehs.berkeley.edu/glove-selection-guide
https://www.ehsinsight.com/blog/examining-the-different-types-of-work-safety-gloves
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.greenflow.com/blog/how-to-get-rid-of-acidic-waste-safely-and-responsibly
https://www.esafetysupplies.com/blogs/news/the-complete-guide-to-chemical-resistant-gloves-materials-and-applications
https://www.greenflow.com/blog/how-to-get-rid-of-acidic-waste-safely-and-responsibly
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Thiodiglycolic.pdf
https://www.greenflow.com/blog/how-to-get-rid-of-acidic-waste-safely-and-responsibly
https://www.benchchem.com/product/b15553869/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-diglycolic-acid-d4
https://www.greenflow.com/blog/how-to-get-rid-of-acidic-waste-safely-and-responsibly
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure that an eyewash station and a safety shower are readily accessible.[8]

Before starting any work, review the Safety Data Sheet (SDS) for Diglycolic acid-d4.

2. Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe in dust, fumes, or vapors.[1]

When weighing or transferring the solid material, do so in a manner that minimizes dust

generation.

If preparing a solution, always add the acid to the solvent (e.g., water) slowly; never the other

way around to prevent a violent exothermic reaction.

3. Storage:

Store Diglycolic acid-d4 in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong bases, oxidizing agents, and reducing agents.[1]

4. Emergency Procedures:
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Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[7][9]

Skin Contact

Immediately remove contaminated clothing and

wash the affected skin area with soap and

plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[7][9]

Inhalation

Move the exposed individual to fresh air. If they

are not breathing, provide artificial respiration.

Seek immediate medical attention.[7][9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7][9]

Spill

For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a suitable, closed container for disposal. For

large spills, evacuate the area and follow

emergency procedures.[1]

Disposal Plan: Managing Diglycolic Acid-d4 Waste
Proper disposal of Diglycolic acid-d4 is crucial to prevent environmental contamination and

comply with regulations. The disposal plan must address both its acidic properties and the

presence of deuterium.

1. Waste Segregation and Collection:

All waste materials contaminated with Diglycolic acid-d4, including unused product,

contaminated PPE, and cleaning materials, should be collected in a designated and clearly

labeled hazardous waste container.[10]
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Store the waste container in a secure, well-ventilated area, away from incompatible

materials.

2. Neutralization of Acidic Waste:

Before disposal, the acidic waste should be neutralized. This process must be carried out in

a fume hood while wearing appropriate PPE.

Slowly add a dilute solution of a base, such as sodium bicarbonate or sodium hydroxide, to

the acidic waste with constant stirring.[1][11]

Monitor the pH of the solution using pH paper or a pH meter. The target pH for neutralization

is between 6.0 and 8.0.[11]

Be aware that the neutralization reaction is exothermic and may generate heat.

3. Disposal of Neutralized Deuterated Waste:

While heavy water (D₂O) can often be recycled, the disposal of deuterated organic

compounds may have specific institutional and local regulations.

After neutralization, the resulting solution should be transferred to a designated hazardous

waste container for deuterated compounds.

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

on the final disposal of deuterated chemical waste. Do not dispose of it down the drain

unless explicitly permitted by your institution's EHS and local regulations.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Diglycolic acid-d4.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15553869/docs?utm_src=pdf-body-img#essential-safety-and-logistics-for-handling-diglycolic-acid-d4
https://www.benchchem.com/product/b15553869/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-diglycolic-acid-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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